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Compound of Interest

Compound Name: 3-Chlorooctane

Cat. No.: B074152

Technical Support Center: 3-Chlorooctane

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and storage of 3-Chlorooctane.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Chlorooctane?

Al: 3-Chlorooctane is a combustible liquid.[1] It may be fatal if swallowed and enters the
airways.[1] It is also very toxic to aquatic life with long-lasting effects.[1] Upon combustion, it
can produce hazardous decomposition products, including carbon monoxide, carbon dioxide,
and hydrogen chloride gas.

Q2: What are the immediate first aid measures in case of exposure to 3-Chlorooctane?
A2:
e If inhaled: Move the person to fresh air.

« In case of skin contact: Immediately take off all contaminated clothing and rinse the skin with
water or shower.

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.
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 If swallowed: Do NOT induce vomiting. Immediately call a POISON CENTER or doctor.
There is a risk of aspiration, which can lead to pulmonary failure.[1]

Q3: What personal protective equipment (PPE) should be worn when handling 3-
Chlorooctane?

A3: To ensure safety, the following PPE is recommended:
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

o Skin Protection: Handle with chemically resistant gloves. Wear appropriate protective
clothing to prevent skin exposure.

» Respiratory Protection: Use a respirator when vapors or aerosols are generated.
Q4: How should | properly store 3-Chlorooctane?

A4: Store 3-Chlorooctane in a tightly closed container in a dry, cool, and well-ventilated area.
[2] Keep it away from heat, sparks, open flames, and hot surfaces.[1][2] It should be stored
locked up or in an area accessible only to qualified or authorized personnel.[1]

Q5: What materials are incompatible with 3-Chlorooctane?

A5: Avoid contact with strong oxidizing agents and strong bases, as violent reactions are
possible.[1]

Q6: What should I do in the event of a 3-Chlorooctane spill?

A6: In case of a spill, ensure adequate ventilation and remove all sources of ignition.[1][3]
Absorb the spill with an inert material, such as dry sand or earth, and place it into a chemical
waste container for disposal.[3] Do not let the product enter drains.[1]

Quantitative Data
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Property Value

Molecular Formula CsH17Cl

Molecular Weight 148.67 g/mol

CAS Number 1117-79-9

Boiling Point 173.4 °C at 760 mmHg
Density 0.862 g/lcm?3

Flash Point 52.5°C

Vapor Pressure 1.69 mmHg at 25°C

Experimental Protocol: General Procedure for
Nucleophilic Substitution

This is a representative protocol for a nucleophilic substitution reaction using a secondary alkyl
halide like 3-Chlorooctane. Researchers should adapt and optimize this procedure for their
specific nucleophile and reaction conditions.

Objective: To replace the chlorine atom in 3-Chlorooctane with a nucleophile (e.g., an azide,
cyanide, or hydroxyl group).

Materials:

e 3-Chlorooctane

o Selected Nucleophile (e.g., sodium azide)

e Anhydrous polar aprotic solvent (e.g., Dimethylformamide - DMF)
e Round-bottom flask

e Magnetic stirrer and stir bar

o Reflux condenser
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e Heating mantle

e Separatory funnel

e Drying agent (e.g., anhydrous magnesium sulfate)
» Rotary evaporator

» Appropriate work-up and purification supplies (e.g., solvents for extraction, silica gel for
chromatography)

Procedure:

e Reaction Setup: In a fume hood, add 3-Chlorooctane and a stoichiometric excess of the
nucleophile to a dry round-bottom flask containing a magnetic stir bar.

e Solvent Addition: Add a suitable volume of anhydrous DMF to dissolve the reactants.

o Reaction Conditions: Attach a reflux condenser and heat the mixture to an appropriate
temperature (e.g., 60-80 °C) with vigorous stirring. Monitor the reaction progress using a
suitable analytical technique (e.g., TLC or GC).

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the
reaction by adding water.

» Extraction: Transfer the mixture to a separatory funnel and extract the product with an
organic solvent (e.g., diethyl ether or ethyl acetate). Wash the organic layer with water and
brine to remove residual DMF and salts.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent using a rotary evaporator.

« Purification: Purify the crude product using an appropriate technique, such as column
chromatography or distillation, to obtain the desired substituted octane derivative.

Safety Precautions:

e Always work in a well-ventilated fume hood.
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o Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat,
and chemical-resistant gloves.

o Ensure all glassware is dry before use, especially when working with moisture-sensitive
reagents.

» Use caution when heating flammable organic solvents.

Logical Workflow for Safe Handling and Storage
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Caption: Workflow for the safe handling and storage of 3-Chlorooctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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